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Compound of Interest

Compound Name: C9-200

Cat. No.: B15575938

For immediate release: This document provides essential safety and logistical information for
the proper disposal of C9-200, a flammable and toxic hydrocarbon mixture. Researchers,
scientists, and drug development professionals are advised to adhere to these procedures to
ensure personal safety and environmental compliance. C9-200, also known as Gasoline
Blendstock C9 or C9+, is regulated as a combustible and very toxic substance, with suspected
carcinogenic properties.[1]

Safety and Hazard Profile

C9-200 is a clear, amber-colored liquid with an aromatic odor.[1] It is crucial to handle this
chemical with appropriate personal protective equipment (PPE) in a well-ventilated area, away
from heat, sparks, or open flames.[2][3][4] Vapors are heavier than air and can accumulate in
low-lying areas.[1]

Quantitative Hazard Classification:
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Hazard Category Classification Notes

Flammable Liquids Category 3 Flammable liquid and vapor.[2]
Acute Toxicity (Inhalation) Category 3 Toxic if inhaled.[2]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Causes serious eye irritation.

[2]

Serious Eye Damage/Irritation Category 2A

Germ Cell Mutagenicity Category 1B May cause genetic defects.[2]

May cause cancer.[2] Some

components are listed as

Carcinogenicity Category 1A ) ] )
possibly carcinogenic to
humans.[1]
] o Suspected of damaging fertility
Reproductive Toxicity Category 2 )
or the unborn child.[2]
o May be fatal if swallowed and
Aspiration Hazard Category 1 ,
enters airways.[2][3][5]
Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.[2]

Toxic to aquatic life with long

Aquatic Hazard (Chronic) - lasting effects.[3][4]

Experimental Protocol: C9-200 Waste Disposal

This protocol outlines the step-by-step procedure for the safe disposal of C9-200 from a
laboratory setting.

Materials:
o Appropriate chemical waste container (properly labeled)

e Personal Protective Equipment (PPE):
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[e]

Chemical-resistant gloves

o

Safety goggles or face shield

Flame-retardant lab coat

[¢]

[¢]

Respiratory protection (if ventilation is inadequate)[2]

» Non-combustible absorbent material (e.g., sand, earth, vermiculite)[6]
e Fume hood

Procedure:

e Preparation and Labeling:

o Obtain a designated hazardous waste container from your institution's Environmental
Health and Safety (EHS) department.

o Ensure the container is properly labeled for flammable and toxic chemical waste.

o Fill out all required information on the hazardous waste label, including the chemical name
("C9-200" or "Mixed Hydrocarbons, C9+"), quantity, and date.[7] Do not use abbreviations
or chemical formulas.[7]

o Waste Collection:

o Conduct all transfers of C9-200 waste inside a certified chemical fume hood to minimize
inhalation exposure.[8]

o Carefully pour the C9-200 waste into the designated waste container. Avoid splashing.

o Do not overfill the container; typically, fill to no more than 80% capacity to allow for vapor
expansion.

o Container Sealing and Storage:

o Securely close the waste container lid.
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o Store the sealed container in a designated, well-ventilated, and cool hazardous waste
accumulation area.[3][4]

o Keep the container away from ignition sources, oxidizing agents, and acids.[2]

e Spill Management:

[e]

In the event of a spill, immediately alert personnel in the area.

If safe to do so, contain the spill using a non-combustible absorbent material.[6]

o

Collect the contaminated absorbent material and place it in a separate, sealed waste

[¢]

container labeled as "Debris contaminated with C9-200."

[¢]

Clean the spill area thoroughly.
e Disposal Request:

o Once the waste container is full or ready for pickup, follow your institution's procedures to
request a hazardous waste pickup from the EHS department. This may involve submitting
an online form.[7]

Important Considerations:

e DO NOT dispose of C9-200 down the drain or in regular trash.[6] This substance is toxic to
aguatic life and can cause long-lasting environmental damage.[3]

e DO NOT mix €9-200 with incompatible waste streams.

o Empty containers that held C9-200 should be treated as hazardous waste and disposed of
through the same channels.[6] Do not reuse empty containers.[6]

e Recycling of the chemical is preferred to disposal or incineration where possible.[6] Consult
with your EHS department for potential recycling or redistribution options.[8]

C9-200 Disposal Workflow
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Caption: Logical workflow for the safe disposal of C9-200 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15575938#c9-200-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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